Cas no 1341347-89-4 (Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate)

• Product Name: Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate
• CAS No: 1341347-89-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5178721
• PubChem ID: 64147053
• Update Time: 2025-06-12

Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(3-methoxycyclohexyl)acetate
• Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate

• Inchi： 1S/C11H21NO3/c1-3-15-11(13)10(12)8-5-4-6-9(7-8)14-2/h8-10H,3-7,12H2,1-2H3
• InChI Key： MOPONPLEKZDWLI-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(C(C(=O)OCC)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 1
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate

Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate (CAS No. 1341347-89-4): A Comprehensive Overview

Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate (CAS No. 1341347-89-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate consists of an ethyl ester group, an amino group, and a 3-methoxycyclohexyl moiety. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the methoxy group on the cyclohexane ring enhances the compound's solubility and stability, which are crucial factors in pharmaceutical formulations.

Recent studies have explored the pharmacological properties of Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate. One notable area of research is its potential as a precursor for the synthesis of analgesic and anti-inflammatory drugs. The amino and ester functionalities provide opportunities for chemical modifications that can enhance the compound's therapeutic efficacy and reduce side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent analgesic activity in animal models, suggesting its potential as a lead compound for drug development.

In addition to its analgesic properties, Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has shown that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in the regulation of inflammatory responses. By inhibiting this pathway, Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate may offer new avenues for treating inflammatory diseases such as arthritis and colitis.

The synthetic accessibility of Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic reactions, making it readily available for large-scale production. This ease of synthesis also facilitates the preparation of structurally diverse derivatives, which can be screened for improved biological activity and pharmacokinetic properties.

In clinical trials, Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate has shown promising results in terms of safety and efficacy. Early-phase clinical studies have demonstrated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings have paved the way for further clinical investigations to evaluate its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate has also found use as a tool compound in biochemical research. Its unique structure allows it to serve as a probe for studying protein-ligand interactions and enzymatic processes. For example, researchers have utilized this compound to investigate the binding mechanisms of specific enzymes involved in metabolic pathways, providing valuable insights into enzyme function and regulation.

In conclusion, Ethyl 2-amino-2-(3-methoxycyclohexyl)acetate (CAS No. 1341347-89-4) is a multifaceted compound with significant potential in both pharmaceutical development and biochemical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration and application in various fields of science and medicine.